molecular formula C7H9ClF3NO2 B6272010 4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride CAS No. 1955506-39-4

4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride

Cat. No. B6272010
CAS RN: 1955506-39-4
M. Wt: 231.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride” is a type of organic molecule that contains a trifluoromethyl group (-CF3) and a bicyclic structure . It is part of a class of compounds known as organofluorines .


Molecular Structure Analysis

The molecular structure of this compound includes a bicyclic [2.1.1]hexane structure, which is a type of polycyclic molecule . It also contains a trifluoromethyl group (-CF3), which is derived from the methyl group (-CH3) by replacing each hydrogen atom with a fluorine atom .


Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the trifluoromethyl group and the bicyclic structure. For instance, the trifluoromethyl group is known to significantly increase the electronegativity of the compound .

Safety and Hazards

The safety information available indicates that this compound may pose certain hazards. The associated hazard statements include H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

Future Directions

The future directions for this compound and similar structures involve further exploration of the rich chemical space surrounding the [2.1.1] platform . This includes the development of new synthetic routes, implementation of new methodologies, and new exit vectorization .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride involves the reaction of 2-azabicyclo[2.1.1]hexane with trifluoroacetic anhydride to form 4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane. This intermediate is then reacted with chloroacetic acid to form the final product, 4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, which is then converted to the hydrochloride salt by reaction with hydrochloric acid." "Starting Materials": [ "2-azabicyclo[2.1.1]hexane", "trifluoroacetic anhydride", "chloroacetic acid", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-azabicyclo[2.1.1]hexane is reacted with trifluoroacetic anhydride in the presence of a catalyst such as pyridine to form 4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane.", "Step 2: 4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane is then reacted with chloroacetic acid in the presence of a base such as sodium hydroxide to form 4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid.", "Step 3: The final product, 4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, is converted to the hydrochloride salt by reaction with hydrochloric acid." ] }

CAS RN

1955506-39-4

Product Name

4-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride

Molecular Formula

C7H9ClF3NO2

Molecular Weight

231.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.